Cas no 1006376-61-9 ((1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate)

• Product Name: (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate
• CAS No: 1006376-61-9
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• MDL: MFCD22419930
• CID: 1030979
• PubChem ID: 57407735
• Update Time: 2025-05-24

(1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate
• ethyl (1R,2R)-2-(3,4-difluorophenyl)cyclopropane-1-carboxylate
• ethyl (1R,2R)-2-(3,4-difluorophenyl)-1-cyclopropanecarboxylate
• ethyl (1R,2R)-2-(3,4-difluorophenyl)cyclopropylcarboxylate
• ethyl (1R,2R)-trans-2-(3,4-difluorophenyl)-1-cyclopropanecarboxylate
• (1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid ethyl ester
• Cyclopropanecarboxylic acid, 2-(3,4-difluorophenyl)-, ethyl ester,(1R,2R)-
• WKJJNMWERMSARF-DTWKUNHWSA-N
• AK133329
• 2836AH
• AX8254880
• Ethyl(1R,2R)-2-(3,4-difluorophenyl)-1-cyclopropanecarboxylate
• (1R,2R)-ethyl2-(3,4-difluorophenyl)cyclopropane carboxylate
• ethyl(1R,2R)-2-(3,4-difluorophenyl)cyclopropane-1-carboxylate
• SCHEMBL245425
• 1006376-61-9
• Ethyl (1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylate
• DB-222549
• CS-B0684
• (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2-(3,4-difluorophenyl)-, ethyl ester, (1R,2R)-
• DTXSID30725431
• (1R,2R)-Ethyl2-(3,4-difluorophenyl)cyclopropanecarboxylate
• AKOS016844952
• I11591
• DS-4696
• Cyclopropanecarboxylic acid, 2-(3,4-difluorophenyl)-, ethyl ester, (1R,2R)-rel-
• (+/-)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate
• Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate, (1R,2R)-
• Y5XHM55EF6
• Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate, trans-
• rel-Ethyl (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxylate
• XP92GC94EG
• 1590376-14-9

• MDL： MFCD22419930
• Inchi： 1S/C12H12F2O2/c1-2-16-12(15)9-6-8(9)7-3-4-10(13)11(14)5-7/h3-5,8-9H,2,6H2,1H3/t8-,9+/m0/s1
• InChI Key： WKJJNMWERMSARF-DTWKUNHWSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H]1C[C@H]1C(=O)OCC)F

Computed Properties

• Exact Mass: 226.08100
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 262.7±40.0 ºC (760 Torr),
• Flash Point: 109.3±22.2 ºC,
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.63140
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate

Research Briefing on (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate (CAS: 1006376-61-9)

In recent years, (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate (CAS: 1006376-61-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and difluorophenyl moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, methodologies, and findings related to this compound.

The primary focus of recent studies has been on the compound's role as a key intermediate in the synthesis of bioactive molecules. Researchers have highlighted its utility in the development of novel antiviral and anticancer agents. The stereospecificity of the (1R,2R)-trans configuration is particularly noteworthy, as it significantly influences the compound's binding affinity and metabolic stability. Recent synthetic routes have optimized the yield and purity of this intermediate, making it more accessible for large-scale pharmaceutical production.

One of the groundbreaking studies published in 2023 demonstrated the compound's efficacy in inhibiting specific viral proteases. The research team utilized molecular docking simulations and in vitro assays to validate the compound's mechanism of action. The results indicated a high binding affinity to the target enzyme, suggesting its potential as a lead compound for antiviral drug development. Furthermore, the study underscored the importance of the difluorophenyl group in enhancing the compound's pharmacokinetic properties.

Another significant area of investigation has been the compound's application in oncology. Preclinical trials have shown that derivatives of (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate exhibit potent activity against certain cancer cell lines. The compound's ability to induce apoptosis and inhibit angiogenesis has been particularly promising. Researchers are now exploring its combination with existing chemotherapeutic agents to enhance treatment efficacy and reduce side effects.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of the compound. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity and purity. These methodologies are critical for meeting regulatory standards and ensuring reproducibility in pharmaceutical applications.

Looking ahead, the future research directions for (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate include further optimization of its synthetic pathways, exploration of its mechanism of action at the molecular level, and expansion of its therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1R,2R)-trans-Ethyl 2-(3,4-difluorophenyl)cyclopropanecarboxylate (CAS: 1006376-61-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation. Continued research and development efforts are likely to uncover new opportunities for its application in addressing unmet medical needs.